ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H26ClN3O5/c1-4-31-22(28)26-12-10-25(11-13-26)20-16(23)6-5-7-17(20)24-21(27)15-8-9-18(29-2)19(14-15)30-3/h5-9,14H,4,10-13H2,1-3H3,(H,24,27)
• InChI Key: RSMINQDLGNMKJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C2=C(C=CC=C2Cl)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H26ClN3O5
• Molecular Weight: 447.9 g/mol

Description

Ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate, also known as DCPP, is a compound that has gained attention in recent years due to its potential use in scientific research.

Mechanism of Action

The mechanism of action of ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate is not fully understood, but it is believed to act as a partial agonist at the 5-HT1A receptor. This means that it binds to the receptor and activates it, but not to the same extent as a full agonist. This partial activation of the receptor may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate has been shown to increase serotonin levels in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been reported to have antioxidant properties, which may be beneficial in the treatment of neurodegenerative diseases. However, more research is needed to fully understand the biochemical and physiological effects of ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the receptor's function. However, one limitation is that it has not been extensively studied in humans, so its effects in humans are not well understood.

Future Directions

There are several future directions for research on ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate. One area of interest is its potential use in the treatment of mood disorders, such as anxiety and depression. Another area of interest is its antioxidant properties and its potential use in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate and its effects on the brain and body.
In conclusion, ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate is a compound that has potential use in scientific research, particularly in the field of neuroscience. Its high affinity for the 5-HT1A receptor and its anxiolytic and antidepressant effects make it a promising candidate for the development of new treatments for mood disorders. However, more research is needed to fully understand its mechanism of action and its effects on the brain and body.

Scientific Research Applications

Ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate has been shown to have potential use in scientific research, particularly in the field of neuroscience. It has been reported to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. ethyl 4-{2-chloro-6-[(3,4-dimethoxybenzoyl)amino]phenyl}piperazine-1-carboxylate has also been shown to have anxiolytic and antidepressant effects in animal models, making it a promising candidate for the development of new treatments for mood disorders.